Cas no 36866-66-7 (2-Furanol, tetrahydro-5-phenyl-)

• Product Name: 2-Furanol, tetrahydro-5-phenyl-
• CAS No: 36866-66-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2824335
• PubChem ID: 11116388
• Update Time: 2025-10-30

2-Furanol, tetrahydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 36866-66-7
• SB46094
• 2-Furanol, tetrahydro-5-phenyl-
• DTXCID30406536
• SCHEMBL15481911
• 5-Phenyltetrahydrofuran-2-ol
• DTXSID40455717
• BJKMPNLQUAQDTO-UHFFFAOYSA-N

• Inchi： 1S/C10H12O2/c11-10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： BJKMPNLQUAQDTO-UHFFFAOYSA-N
• SMILES： O1C(CCC1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Furanol, tetrahydro-5-phenyl-

Comprehensive Overview of 2-Furanol, tetrahydro-5-phenyl- (CAS No. 36866-66-7): Properties, Applications, and Industry Insights

2-Furanol, tetrahydro-5-phenyl- (CAS No. 36866-66-7) is a specialized organic compound belonging to the furan derivatives family. This compound, also referred to as tetrahydro-5-phenyl-2-furanol, has garnered significant attention in pharmaceutical and fragrance industries due to its unique structural and functional properties. Its molecular formula, C₁₀H₁₂O₂, highlights a phenyl group attached to a tetrahydrofuran ring, which contributes to its versatility in synthetic applications.

The growing demand for high-purity furan derivatives in flavor and fragrance formulations has positioned 2-Furanol, tetrahydro-5-phenyl- as a compound of interest. Researchers and manufacturers are increasingly exploring its potential as a synthetic intermediate for bioactive molecules. Recent studies emphasize its role in developing sustainable aroma chemicals, aligning with the global shift toward green chemistry and eco-friendly production methods.

One of the most searched questions about CAS No. 36866-66-7 revolves around its solubility and stability under various conditions. Laboratory tests confirm that this compound exhibits moderate solubility in polar organic solvents like ethanol and acetone, making it suitable for solution-phase reactions. Its stability at room temperature further enhances its practicality in industrial workflows, though storage under inert atmospheres is recommended for long-term preservation.

In the context of pharmaceutical research, tetrahydro-5-phenyl-2-furanol has been investigated for its potential as a chiral building block. The compound’s stereochemistry allows for the synthesis of enantiomerically pure drugs, a critical factor in modern asymmetric catalysis. This aligns with the rising trend of precision medicine, where molecular specificity is paramount.

From an SEO perspective, users frequently search for "2-Furanol, tetrahydro-5-phenyl- suppliers" or "CAS 36866-66-7 technical data sheet," reflecting commercial and academic interest. Suppliers often highlight its low toxicity profile and compliance with REACH regulations, addressing regulatory concerns in the European market. Additionally, its applications in cosmetic preservatives and food-grade additives are trending topics, driven by consumer demand for natural-inspired synthetics.

The synthesis of 2-Furanol, tetrahydro-5-phenyl- typically involves hydrogenation of phenyl-substituted furan precursors, a process optimized for high yield and selectivity. Advanced techniques like continuous flow chemistry are being adopted to improve scalability, reducing energy consumption—a key consideration for carbon footprint reduction in chemical manufacturing.

Analytical characterization of this compound relies on GC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for most industrial applications. Quality control protocols emphasize the absence of residual catalysts, ensuring suitability for sensitive end-uses such as pharmaceutical excipients.

In conclusion, 2-Furanol, tetrahydro-5-phenyl- (CAS No. 36866-66-7) represents a multifaceted compound with expanding applications across life sciences and material innovation. Its alignment with sustainability goals and regulatory standards positions it as a valuable asset in next-generation chemical development.